Cas no 1525262-05-8 (4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 1525262-05-8
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6454288
• PubChem ID: 165653613
• Update Time: 2025-05-19

4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1802020
• 1525262-05-8

• Inchi： 1S/C10H17N3O3/c1-6-9(7(11)4-5-8(14)15)10(16-3)13(2)12-6/h7H,4-5,11H2,1-3H3,(H,14,15)
• InChI Key： VQDZOYRXHYCMOR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 90.4Ų

Additional information on 4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1525262-05-8)

4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1525262-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a pyrazole ring substituted with methoxy and dimethyl groups, coupled with a butanoic acid moiety. Its molecular formula and intricate architecture make it a subject of interest for drug discovery and metabolic studies.

The pyrazole core in this compound is a well-known heterocycle in medicinal chemistry, often associated with bioactivity. The addition of the 5-methoxy and 1,3-dimethyl groups enhances its stability and potential interactions with biological targets. Meanwhile, the 4-aminobutanoic acid (GABA analog) segment suggests possible neuromodulatory or metabolic applications. Researchers are particularly intrigued by its potential role in enzyme inhibition or as a building block for more complex molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS 1525262-05-8 has surged, driven by advancements in targeted drug delivery and precision medicine. This compound’s versatility aligns with trends in small-molecule therapeutics, where modifications to its structure could yield derivatives with enhanced bioavailability or selectivity. Laboratories focusing on kinase inhibitors or GPCR modulators may find this chemical particularly valuable.

From a synthetic perspective, the preparation of 4-amino-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid involves multi-step organic reactions, including condensation, alkylation, and hydrolysis. Its purity is critical for research applications, necessitating advanced analytical techniques like HPLC and NMR for characterization. Suppliers often highlight its ≥95% purity to meet the stringent requirements of pharmaceutical developers.

Beyond its chemical attributes, this compound intersects with trending topics such as AI-driven drug design and green chemistry. Computational models increasingly predict the utility of such scaffolds in virtual screening, while sustainable synthesis methods aim to reduce waste. These angles resonate with researchers searching for eco-friendly intermediates or machine-learning-optimized compounds.

In summary, CAS 1525262-05-8 represents a compelling case study in modern drug development. Its hybrid structure bridges heterocyclic chemistry and amino acid functionality, offering broad applicability. As the scientific community prioritizes molecular diversity and efficient synthesis, compounds like this will remain pivotal in unlocking new therapeutic avenues.